Cas no 119490-22-1 (D-Norleucine,methylester)

• Product Name: D-Norleucine,methylester
• CAS No: 119490-22-1
• MF: C₇H₁₅NO₂
• MW: 145.1995
• CID: 5051465
• Update Time: 2025-06-08

D-Norleucine,methylester Chemical and Physical Properties

Names and Identifiers

• methyl (2R)-2-aminohexanoate
• D-Norleucine,methylester
• D-Norleucine methyl ester

• Inchi： 1S/C7H15NO2/c1-3-4-5-6(8)7(9)10-2/h6H,3-5,8H2,1-2H3/t6-/m1/s1
• InChI Key： TVZNFYXAPXOARC-ZCFIWIBFSA-N
• SMILES： O(C([H])([H])[H])C([C@@]([H])(C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])N([H])[H])=O

Computed Properties

• Exact Mass: 145.110278721 g/mol
• Monoisotopic Mass: 145.110278721 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 52.3
• Molecular Weight: 145.20

Additional information on D-Norleucine,methylester

Introduction to D-Norleucine, Methyl Ester (CAS No. 119490-22-1)

D-Norleucine, Methyl Ester, identified by the chemical compound code CAS No. 119490-22-1, is a specialized derivative of the non-essential amino acid norleucine. This compound has garnered significant attention in the field of biochemical research due to its unique structural properties and potential applications in pharmaceutical and nutraceutical industries. The methyl ester form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and drug development processes.

The molecular structure of D-Norleucine, Methyl Ester consists of a norleucine backbone with a methyl ester group attached to the carboxyl terminal. This modification not only improves its pharmacokinetic profile but also opens up avenues for its use in peptidomimetics and protease inhibition studies. The stereochemistry of the D-form ensures that it behaves distinctly from its L-form counterpart, which is crucial for certain biological assays and therapeutic applications.

Recent advancements in the field of medicinal chemistry have highlighted the role of D-Norleucine, Methyl Ester in the development of novel therapeutic agents. Its ability to mimic natural amino acids while maintaining structural integrity has made it a promising candidate for designing bioactive molecules. For instance, researchers have been exploring its potential in creating peptidomimetics that can target specific enzymatic pathways involved in cancer and inflammation.

In clinical research, D-Norleucine, Methyl Ester has been investigated for its potential role in modulating metabolic pathways. Studies suggest that this compound may influence amino acid metabolism, which could have implications for treating metabolic disorders such as obesity and diabetes. Additionally, its interaction with various enzymes and receptors has been studied to understand its mechanism of action in biological systems.

The synthesis of D-Norleucine, Methyl Ester involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as enzymatic resolution and chiral auxiliary methods are often employed to achieve the desired enantiomeric purity. The growing demand for this compound in research laboratories has led to the development of more efficient synthetic routes, making it more accessible for academic and industrial applications.

One of the most intriguing aspects of D-Norleucine, Methyl Ester is its role in peptidomimetic chemistry. Peptidomimetics are designed to mimic the biological activity of natural peptides but with improved pharmacological properties. The incorporation of D-Norleucine, Methyl Ester into peptidomimetic structures can enhance their stability and bioavailability, making them more effective as therapeutic agents. This has opened up new possibilities for drug design, particularly in the treatment of neurological disorders and infectious diseases.

Furthermore, the compound has shown promise in preclinical studies as a potential scaffold for drug discovery. Its unique structural features allow it to interact with biological targets in novel ways, which could lead to the development of next-generation therapeutics. Researchers are particularly interested in its potential as an inhibitor for various proteases that play a role in disease pathogenesis.

The industrial applications of D-Norleucine, Methyl Ester are also expanding. It is being used as an intermediate in the production of specialty chemicals and fine chemicals that have pharmaceutical and cosmetic applications. Its versatility makes it a valuable building block for synthesizing more complex molecules with desired biological activities.

The safety profile of D-Norleucine, Methyl Ester has been thoroughly evaluated through various toxicological studies. These studies have demonstrated that the compound is well-tolerated at moderate doses, making it suitable for both laboratory research and potential clinical use. However, further studies are needed to fully understand its long-term effects and optimal dosing regimens.

In conclusion, D-Norleucine, Methyl Ester (CAS No. 119490-22-1) is a multifaceted compound with significant potential in biochemical research and drug development. Its unique structural properties, combined with its ability to interact with biological targets, make it a valuable tool for scientists working in academia and industry. As research continues to uncover new applications for this compound, its importance is likely to grow further.